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Compound of Interest

Compound Name: Pardaxin

Cat. No.: B1611699

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Pardaxin is a 33-amino acid pore-forming antimicrobial peptide (AMP) originally isolated from
the Red Sea Moses sole (Pardachirus marmoratus). It exhibits a broad spectrum of biological
activities, including potent antimicrobial effects against both Gram-positive and Gram-negative
bacteria, as well as promising anticancer properties.[1][2] The mechanism of action of
Pardaxin primarily involves the disruption of cell membranes, leading to pore formation and
subsequent cell lysis.[3] In cancer cells, Pardaxin has been shown to induce apoptosis through
the intrinsic pathway, involving the generation of reactive oxygen species (ROS), disruption of
the mitochondrial membrane potential, release of cytochrome c, and activation of caspases.[4]

[5]

This document provides detailed protocols for the chemical synthesis and purification of
Pardaxin for research purposes, enabling its investigation as a potential therapeutic agent. The
methodologies described are based on standard solid-phase peptide synthesis (SPPS) and
reversed-phase high-performance liquid chromatography (RP-HPLC).

Pardaxin Peptide Sequence and Properties

The primary amino acid sequence of Pardaxin (Pardachirus marmoratus) is:
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Property Value

Molecular Formula C153H254N40045S0
Molecular Weight 3357.9 g/mol
Amino Acid Count 33

Theoretical pl 6.09

Net Charge at pH 7 +1

Synthesis of Pardaxin Peptide

Pardaxin can be synthesized using Fmoc-based solid-phase peptide synthesis (SPPS). This
method involves the stepwise addition of amino acids to a growing peptide chain that is
covalently attached to an insoluble resin support.

Experimental Workflow for Pardaxin Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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